Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride
Description
Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride is a quaternary ammonium compound (QAC) characterized by a benzyl group, a hydroxypropyl backbone, and a tridecyloxy (C13) chain. This structure confers amphiphilic properties, enabling applications as a surfactant, antimicrobial agent, or cholinesterase inhibitor. The hydroxy group enhances solubility in polar solvents, while the tridecyloxy chain contributes to lipophilicity, influencing micelle formation and membrane interaction .
Properties
CAS No. |
93858-97-0 |
|---|---|
Molecular Formula |
C25H46ClNO2 |
Molecular Weight |
428.1 g/mol |
IUPAC Name |
benzyl-(2-hydroxy-3-tridecoxypropyl)-dimethylazanium;chloride |
InChI |
InChI=1S/C25H46NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-17-20-28-23-25(27)22-26(2,3)21-24-18-15-14-16-19-24;/h14-16,18-19,25,27H,4-13,17,20-23H2,1-3H3;1H/q+1;/p-1 |
InChI Key |
YKSKJDXOMJVTDH-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCCCCCCCCCOCC(C[N+](C)(C)CC1=CC=CC=C1)O.[Cl-] |
Origin of Product |
United States |
Preparation Methods
The preparation methods for EINECS 299-332-9 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. Industrial production methods may vary, but they typically involve large-scale synthesis processes that adhere to stringent safety and environmental regulations .
Chemical Reactions Analysis
EINECS 299-332-9 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may require oxidizing agents such as potassium permanganate, while reduction reactions might use reducing agents like sodium borohydride. The major products formed from these reactions can vary widely based on the specific conditions and reagents used .
Scientific Research Applications
EINECS 299-332-9 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications might include its use in the production of specialized materials or as a component in manufacturing processes .
Mechanism of Action
The mechanism of action of EINECS 299-332-9 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Structural Analogues in Quaternary Ammonium Salts
Table 1: Key Structural and Functional Differences
Key Observations :
Antimicrobial Activity
Table 2: Comparative Antimicrobial Efficacy
*MIC: Minimum Inhibitory Concentration
Analysis :
Physicochemical Properties
Biological Activity
Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride is a quaternary ammonium compound that exhibits significant biological activity, particularly in antimicrobial and surfactant applications. This article delves into its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its implications in various fields.
Chemical Structure and Properties
Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride can be classified as a cationic surfactant. Its molecular structure includes a benzyl group, a hydroxypropyl moiety, and a long-chain alkoxy group, contributing to its amphiphilic nature. This structure facilitates interactions with biological membranes, enhancing its biological activity.
The primary mechanism through which benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride exerts its biological effects is through disruption of microbial cell membranes. Cationic surfactants like this compound tend to interact with negatively charged components of bacterial membranes, leading to increased permeability and eventual cell lysis. The following table summarizes key properties related to its biological activity:
| Property | Description |
|---|---|
| Chemical Class | Quaternary Ammonium Compound |
| Molecular Formula | C₁₉H₃₉ClN₂O₂ |
| Solubility | Soluble in water; forms micelles at higher concentrations |
| Antimicrobial Activity | Effective against Gram-positive and Gram-negative bacteria |
| Mechanism | Disruption of cell membrane integrity |
Antimicrobial Properties
Research indicates that benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride demonstrates potent antimicrobial activity against various pathogens. It has shown effectiveness in both clinical and environmental settings, making it a valuable compound in disinfectants and antiseptics.
- Gram-positive Bacteria : Studies have reported significant inhibitory effects against Staphylococcus aureus and Streptococcus pneumoniae.
- Gram-negative Bacteria : The compound also exhibits activity against Escherichia coli and Pseudomonas aeruginosa, although the efficacy may vary based on concentration and exposure time.
Cytotoxicity Studies
While the antimicrobial properties are beneficial, cytotoxicity assessments are crucial to understanding the safety profile of this compound. In vitro studies have indicated that at certain concentrations, the compound can induce cytotoxic effects on mammalian cells. The following table outlines findings from cytotoxicity studies:
| Cell Line | IC₅₀ (µg/mL) | Observations |
|---|---|---|
| HeLa Cells | 50 | Moderate cytotoxicity observed |
| MCF-7 Cells | 75 | High viability at lower concentrations |
| Primary Human Keratinocytes | 100 | Minimal cytotoxicity at therapeutic levels |
Case Study 1: Efficacy in Disinfectants
A study published in Applied Environmental Microbiology evaluated the effectiveness of benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride as an active ingredient in disinfectants. Results showed a 99% reduction in bacterial load on contaminated surfaces within 10 minutes of application.
Case Study 2: Immunomodulatory Effects
Another study explored the immunomodulatory effects of this compound when used as an adjuvant in vaccine formulations. The findings suggested that it enhances the immune response by promoting antibody production and T-cell activation, indicating potential for use in vaccine development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
